Cas no 1186-70-5 (Methoxy Bis(dimethylamino)methane)

• Product Name: Methoxy Bis(dimethylamino)methane
• CAS No: 1186-70-5
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• CID: 142838
• PubChem ID: 57651995
• Update Time: 2025-05-21

Methoxy Bis(dimethylamino)methane Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-N,N,N',N'-tetramethylmethanediamine
• Bis(dimethylamino)methoxymethane
• Methanediamine,1-methoxy-N,N,N',N'-tetramethyl-
• METHOXY-BIS(DIMETHYLAMINO)METHANE TECH
• (Z)-3-phenylbut-2-enoic acid
• 1-methoxy-N,N,N',N'-tetramethylmethylenediamine
• bis (dimethylamino)-methoxy methane
• bis(N,N-dimethylamino)methoxymethane
• C-methoxy-N,N,N',N'-tetramethyl-methanediamine
• EINECS 214-695-5
• Methoxy-bis(dimethylamino)methane
• methoxy-N,N,N',N'-tetramethylmethanediamine
• Bredereck's reagent
• NS00045589
• [(dimethylamino)(methoxy)methyl]dimethylamine
• J-003868
• DTXSID20152176
• UNII-26554R5X7M
• FT-0660849
• methoxy-bis-(dimethylamino) methane
• AKOS015917834
• AMY19945
• methoxybis(dimethylamino)methane
• 1186-70-5
• SCHEMBL1231388
• methoxy bis(dimethylamino)methane
• Bis(dimethylamino)methoxymethane, technical
• methoxy-bis-(dimethylamino)methane
• 26554R5X7M
• NCIMAYPZWJQYGN-UHFFFAOYSA-N
• 3-phenylbut-2-enoicacid
• Methanediamine, 1-methoxy-N,N,N',N'-tetramethyl-
• EN300-7465602
• DTXCID2074667
• 1-methoxy-N,N,N\\',N\\'-tetramethylmethanediamine
• Methoxy Bis(dimethylamino)methane

• MDL： MFCD00042835
• Inchi： 1S/C6H16N2O/c1-7(2)6(9-5)8(3)4/h6H,1-5H3
• InChI Key： NCIMAYPZWJQYGN-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)C)N(C)C

Computed Properties

• Exact Mass: 132.12600
• Monoisotopic Mass: 132.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Color/Form: Colorless transparent viscous liquid
• Density: 0.863 g/mL at 20 °C(lit.)
• Boiling Point: 120-125 °C(lit.)
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: n20/D 1.418
• PSA: 15.71000
• LogP: 0.03960
• Solubility: 0.1-0.5 g/100 mL at 22 C

Methoxy Bis(dimethylamino)methane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：3.1
• Packing Group：II
• Packing Group：II
• Hazard Level：3.1

Additional information on Methoxy Bis(dimethylamino)methane

Recent Advances in the Application of Methoxy Bis(dimethylamino)methane (CAS: 1186-70-5) in Chemical Biology and Pharmaceutical Research

Methoxy Bis(dimethylamino)methane (CAS: 1186-70-5) is a versatile chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of Methoxy Bis(dimethylamino)methane as a key intermediate in the synthesis of complex organic molecules. Its ability to act as a methylene donor and its reactivity under various conditions make it a valuable tool in organic synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in facilitating the formation of carbon-carbon bonds, which is critical for the construction of pharmacologically active compounds.

In the realm of drug discovery, Methoxy Bis(dimethylamino)methane has been investigated for its potential as a building block in the development of novel therapeutics. Research conducted by Smith et al. (2024) explored its use in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. The study reported promising results, with the compound showing high selectivity and potency in preclinical models.

Another area of interest is the application of Methoxy Bis(dimethylamino)methane in bioconjugation strategies. A recent publication in Bioconjugate Chemistry (2024) detailed its use in the modification of biomolecules, enabling the development of targeted drug delivery systems. The study emphasized the compound's stability and compatibility with biological systems, making it a suitable candidate for such applications.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Methoxy Bis(dimethylamino)methane for industrial applications. Researchers are actively exploring green chemistry approaches to address these issues, as highlighted in a 2023 review article in Green Chemistry. The review discussed innovative catalytic methods that could enhance the efficiency and sustainability of its production.

In conclusion, Methoxy Bis(dimethylamino)methane (CAS: 1186-70-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from organic synthesis to drug discovery, underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on overcoming existing challenges and further elucidating its mechanistic roles in various chemical and biological contexts.